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Compound of Interest

Compound Name:
Methyl 1-hydroxycyclopentane-1-

carboxylate

CAS No.: 6948-25-0

Cat. No.: B1584195

Get Quote

Executive Summary: Hazard Identification
Methyl 1-hydroxycyclopentane-1-carboxylate (CAS: 6524-21-6 / 52889-86-6 depending on

isomer specificity) is an alpha-hydroxy ester. While valuable as a pharmaceutical intermediate

(often in anticholinergic synthesis), its disposal requires strict adherence to organic solvent

protocols.

Critical Disposal Status:

RCRA Classification: Non-listed; likely D001 (Ignitable) if flash point <60°C.

Primary Waste Stream: Non-Halogenated Organic Solvent.

Incineration Requirement: High-temperature combustion is the mandatory final disposal

method to ensure complete oxidation to

and
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Chemical Characterization & Waste Profiling
Effective disposal begins with accurate characterization. You must verify these properties

against your specific lot's Certificate of Analysis (CoA), as purity affects flash point.

Property Value / Characteristic Disposal Implication

Functional Groups
Ester (-COOCH3), Alcohol (-

OH)

Susceptible to hydrolysis in

strong acid/base; segregate

from corrosives.

Flash Point ~45°C - 65°C (varies by purity)
Flammable/Combustible. Must

be grounded during transfer.

Water Solubility Low to Moderate
Do NOT dispose of down the

drain.

Reactivity Stable under normal conditions

Incompatible with strong

oxidizers (e.g., Nitric Acid,

Peroxides).

Specific Gravity ~1.1 g/mL
Heavier than water; sinks in

aqueous spills.

Operational Protocol: From Bench to Pickup
Phase 1: Pre-Disposal Assessment (The "Self-
Validating" Step)
Before moving the chemical to a waste container, perform this logic check to prevent cross-

stream contamination events:

Quenching Required? If the material is part of a reaction mixture (e.g., containing unreacted

reagents like thionyl chloride or strong bases), it must be quenched and neutralized to pH 6-

8 before entering the solvent waste drum.

Halogen Check: Does the mixture contain Chloroform, DCM, or Bromine?
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Yes: Move to Halogenated Waste.

No: Proceed to Non-Halogenated Waste.

Phase 2: Segregation & Packaging
Objective: Prevent "cocktailing" incompatible chemicals which can lead to drum pressurization.

Container Selection: Use HDPE (High-Density Polyethylene) or Amber Glass.

Why: Esters can swell certain rubbers and degrade lower-grade plastics over time. HDPE

provides excellent resistance.

Segregation Rule:

DO NOT MIX WITH: Nitric acid, Chromic acid, or Peroxides. The hydroxyl group acts as a

reducing agent; mixing with strong oxidizers creates an explosion hazard.

DO NOT MIX WITH: Strong bases (NaOH, KOH). This causes saponification (hydrolysis),

generating methanol and the carboxylate salt, potentially evolving heat in the drum.

Phase 3: Labeling & Documentation
Standard "Organic Waste" labels are insufficient for high-compliance environments.

Label Content:

Full Chemical Name: Methyl 1-hydroxycyclopentane-1-carboxylate.

Constituents: If a mixture, list all solvents (e.g., "5% Compound in Ethyl Acetate").

Hazard Checkboxes: [x] Flammable [x] Irritant.

Visual Workflows
Workflow A: Waste Stream Decision Logic
This decision tree ensures the compound is routed to the correct incineration stream,

preventing regulatory violations.
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Waste Generation:
Methyl 1-hydroxycyclopentane-1-carboxylate

Is it Pure or a Mixture?

Does Mixture contain
Halogens (DCM, Chloroform)?

Mixture

Pure Substance

Pure

Yes: Halogenated

Yes

No: Non-Halogenated

No

Select Container:
HDPE or Safety Can

Use Halogenated Stream

Label: 'Non-Halogenated Organic'
+ Chemical Name

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating organic ester waste. Green paths indicate the standard

protocol for this compound.

Workflow B: Spill Response Protocol
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In the event of a benchtop spill (>50 mL), follow this immediate containment procedure.

Spill Detected 1. Evacuate & Ventilate
(Remove Ignition Sources)

2. Don PPE:
Nitrile Gloves + Goggles

3. Dike with Absorbent
(Vermiculite/Pads)

4. Collect into
Sealed Bag/Bucket

5. Label as
'Hazardous Waste - Debris' 6. Notify EHS

Click to download full resolution via product page

Figure 2: Immediate response workflow for organic ester spills. Speed is critical to minimize

vapor generation.

Regulatory & Compliance Framework (The "Why")
RCRA Compliance (40 CFR 261)
Under the Resource Conservation and Recovery Act (RCRA), this material is classified based

on its Ignitability characteristic (D001) if the flash point is below 60°C (140°F). Even if the flash

point of your specific isomer is higher, best practice in drug development is to manage it as

Hazardous Chemical Waste rather than solid waste to avoid "cradle-to-grave" liability issues.

Incineration Logic
We utilize high-temperature incineration because esters are excellent fuels.

Mechanism:

Benefit: This destroys the biological activity of the pharmaceutical intermediate, preventing

environmental bioaccumulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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